2-[(3-chloro-1-benzothien-2-yl)carbonyl]-N-cyclohexylhydrazinecarboxamide

• IUPAC Name: 1-[(3-chloro-1-benzothiophene-2-carbonyl)amino]-3-cyclohexylurea
• InChI: InChI=1S/C16H18ClN3O2S/c17-13-11-8-4-5-9-12(11)23-14(13)15(21)19-20-16(22)18-10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2,(H,19,21)(H2,18,20,22)
• InChI Key: FVBCXDXCXRHQBY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NNC(=O)C2=C(C3=CC=CC=C3S2)Cl
• Molecular Formula: C16H18ClN3O2S
• Molecular Weight: 351.9 g/mol

Description

2-[(3-chloro-1-benzothien-2-yl)carbonyl]-N-cyclohexylhydrazinecarboxamide, also known as CBTH, is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promising results in various studies, making it an interesting topic for further exploration.

Mechanism of Action

The mechanism of action of 2-[(3-chloro-1-benzothien-2-yl)carbonyl]-N-cyclohexylhydrazinecarboxamide is not fully understood. However, it has been suggested that the compound may work by inhibiting the growth of cancer cells and inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
2-[(3-chloro-1-benzothien-2-yl)carbonyl]-N-cyclohexylhydrazinecarboxamide has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, 2-[(3-chloro-1-benzothien-2-yl)carbonyl]-N-cyclohexylhydrazinecarboxamide has also been shown to have anti-inflammatory and anti-oxidant effects. These effects make 2-[(3-chloro-1-benzothien-2-yl)carbonyl]-N-cyclohexylhydrazinecarboxamide a potential candidate for the treatment of various diseases, including cancer, inflammation, and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(3-chloro-1-benzothien-2-yl)carbonyl]-N-cyclohexylhydrazinecarboxamide in lab experiments is that it has shown promising results in various studies. However, one of the limitations of using 2-[(3-chloro-1-benzothien-2-yl)carbonyl]-N-cyclohexylhydrazinecarboxamide is that its mechanism of action is not fully understood. This makes it difficult to design experiments that can fully explore the potential of the compound.

Future Directions

There are a number of future directions that could be explored in the study of 2-[(3-chloro-1-benzothien-2-yl)carbonyl]-N-cyclohexylhydrazinecarboxamide. One potential area of research is in the development of new cancer therapies. 2-[(3-chloro-1-benzothien-2-yl)carbonyl]-N-cyclohexylhydrazinecarboxamide has shown promising results in preclinical studies, making it a potential candidate for further development. Another potential area of research is in the study of 2-[(3-chloro-1-benzothien-2-yl)carbonyl]-N-cyclohexylhydrazinecarboxamide's anti-inflammatory and anti-oxidant effects. This could lead to the development of new treatments for diseases associated with inflammation and oxidative stress.
Conclusion:
In conclusion, 2-[(3-chloro-1-benzothien-2-yl)carbonyl]-N-cyclohexylhydrazinecarboxamide is a chemical compound that has shown promising results in various scientific research applications. Its potential use in the development of new cancer therapies and treatments for other diseases makes it an interesting topic for further exploration. However, more research is needed to fully understand the compound's mechanism of action and potential applications.

Synthesis Methods

The synthesis of 2-[(3-chloro-1-benzothien-2-yl)carbonyl]-N-cyclohexylhydrazinecarboxamide involves the reaction of 3-chlorobenzothiophene-2-carbonyl chloride with N-cyclohexylhydrazinecarboxamide in the presence of a base. This reaction results in the formation of 2-[(3-chloro-1-benzothien-2-yl)carbonyl]-N-cyclohexylhydrazinecarboxamide as a white solid.

Scientific Research Applications

2-[(3-chloro-1-benzothien-2-yl)carbonyl]-N-cyclohexylhydrazinecarboxamide has been studied for its potential use in various scientific research applications. One of the most notable areas of research is in the field of cancer treatment. 2-[(3-chloro-1-benzothien-2-yl)carbonyl]-N-cyclohexylhydrazinecarboxamide has been shown to have anti-cancer properties, making it a potential candidate for the development of new cancer therapies.